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Introduction

1,2-Hexanediol is a versatile and multifunctional ingredient widely utilized in the cosmetic and
personal care industry. Chemically, it is a diol with the formula C6H1402, featuring hydroxyl
groups on the first and second carbon atoms.[1][2] This structure imparts a unique combination
of properties, making it a valuable component in a diverse range of product formulations,
including skincare, hair care, and color cosmetics.[2][3] Its primary functions include serving as
a humectant, emollient, solvent, and a potentiating agent for preservative systems.[2][4][5]
Notably, it is often employed as an alternative to traditional preservatives, aligning with the
growing consumer demand for "preservative-free" claims.[5]

These application notes provide a comprehensive overview of the use of 1,2-hexanediol in
cosmetic formulations, including its key functions, quantitative efficacy data, and detailed
experimental protocols for its evaluation.

Key Functions and Applications
1,2-Hexanediol's utility in cosmetic science stems from its multifaceted nature:
e Humectant and Moisturizer: It attracts and retains moisture from the environment, helping to

hydrate the skin. This makes it a beneficial ingredient in products designed for dry and flaky
skin, such as moisturizers, lotions, and serums.[6][7][8] Studies have shown that a 0.5%
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concentration of 1,2-hexanediol can provide slightly better moisturization than 3.0%
glycerin.

o Emollient: It softens and smooths the skin's surface, contributing to a pleasant sensory feel
in topical products.[1][6]

e Solvent: 1,2-Hexanediol is an effective solvent for a variety of cosmetic ingredients,
including fragrances and plant extracts, ensuring their uniform distribution within a
formulation.[1][6]

e Preservative Booster: While not classified as a formal preservative in some regions, it
exhibits broad-spectrum antimicrobial activity and can enhance the efficacy of traditional
preservatives, allowing for their use at lower concentrations.[5][9] Its antimicrobial action is
attributed to its ability to disrupt the cell membranes of microorganisms.[4]

o Formulation Stabilizer: It can contribute to the stability of emulsions and improve the texture
and consistency of cosmetic products.[2]

Quantitative Data Summary

The following tables summarize key quantitative data regarding the performance and safety of
1,2-hexanediol in cosmetic applications.

Table 1: Antimicrobial Efficacy of 1,2-Hexanediol
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Microorganism

Minimum Inhibitory
Concentration (MIC)

Test Method

Gram-positive bacteria

0.5% - 2% (v/v)

Antimicrobial Susceptibility
Tests

Gram-negative bacteria

0.5% - 2% (v/v)

Antimicrobial Susceptibility

Tests

Staphylococcus aureus

Good inhibitory effect

Antiseptic Effect Study

Escherichia coli

Good inhibitory effect

Antiseptic Effect Study

Pseudomonas aeruginosa

Good inhibitory effect

Antiseptic Effect Study

Candida albicans

Weaker inhibitory effect

Antiseptic Effect Study

Aspergillus niger

Weaker inhibitory effect

Antiseptic Effect Study

Note: The bactericidal concentration is reported to be in the range of 1 to 2 times the MIC.[4]

Table 2: Synergistic Antimicrobial Effects

Combination

Target Microorganisms

Observed Effect

1,2-Hexanediol + Macelignan

Gram-positive bacteria

Reduced effective
concentration of 1,2-
hexanediol to 0.25-0.5 x MIC

1,2-Hexanediol + Octyl gallate

Gram-positive bacteria

Reduced effective
concentration of 1,2-
hexanediol to 0.25-0.5 x MIC

1,2-Hexanediol + Niacinamide

Fungi

Synergistic antifungal activity

1,2-Hexanediol (1 part) + 1,2-
Octanediol (1 part)

Bacteria, Yeast, Mold

Synergistic antimicrobial

properties

Table 3: Skin Compatibility and Safety Data
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Concentration of Number of
Test Type . . Results

1,2-Hexanediol Subjects

0.5% in a gel No skin irritation
Human Patch Test , 101

preparation observed.

_ No skin irritation

Human Patch Test 10% aqueous solution 56

observed.

] No delayed Type IV
15% in a carbomer gel o
Repeat Insult Patch ) o ] hypersensitivity
(in combination with 200 )
Test (RIPT) reactions observed.[1]

caprylyl glycol) [10]

Negative for skin
N/A (Mice) sensitization (OECD
429 guidelines).

Skin Sensitization 10%, 50%, 100%

(Animal Test) solutions

Experimental Protocols
Protocol 1: Preservative Efficacy Testing (PET) /
Challenge Test

This protocol is designed to evaluate the effectiveness of 1,2-hexanediol as a preservative or
preservative booster in a cosmetic formulation. It is based on standard methods such as USP
<51> and ISO 11930.[11][12]

1. Objective: To determine if the cosmetic product containing 1,2-hexanediol is adequately
protected against microbial contamination.

2. Materials:
e Test product formulation with 1,2-hexanediol.
o Control product formulation without a preservative system.

o Standardized microbial strains (e.g., Staphylococcus aureus ATCC 6538, Pseudomonas
aeruginosa ATCC 9027, Escherichia coli ATCC 8739, Candida albicans ATCC 10231,
Aspergillus brasiliensis ATCC 16404).
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» Sterile culture media (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar).
» Sterile containers, pipettes, and loops.

e Incubator.

3. Procedure:

e Prepare standardized inoculums of each test microorganism.

» Divide the test product into five separate sterile containers.

 Inoculate each container with one of the microbial suspensions to achieve a final
concentration of approximately 10"5 to 106 CFU/g or mL.

e Thoroughly mix the inoculated product.

o Store the inoculated containers at a specified temperature (e.g., 20-25°C) and protect them
from light.

o At specified intervals (e.g., 7, 14, and 28 days), withdraw a sample from each container.
» Perform plate counts to determine the number of viable microorganisms remaining.

o Compare the results to the acceptance criteria outlined in the chosen standard (e.g., USP
<51> requires a certain log reduction in microbial counts at each time point).

4. Interpretation: A significant reduction in the microbial population over time indicates that the
preservative system is effective.

Protocol 2: Skin Irritation and Sensitization Potential
(Patch Testing)

This protocol outlines a method for assessing the potential of a cosmetic formulation containing
1,2-hexanediol to cause skin irritation or sensitization in human subjects.[13][14][15]

1. Objective: To evaluate the dermal irritation and sensitization potential of a cosmetic product
containing 1,2-hexanediol.
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2. Materials:

¢ Test product formulation.

e Occlusive or semi-occlusive patches.

o Control substance (e.g., saline).

e A panel of human volunteers (with informed consent).

o Dermatologist or trained professional for evaluation.

3. Procedure:

e Apply a small amount of the test product to a patch.

o Apply the patch to a designated area of the subject's skin (commonly the upper back).
o Leave the patch in place for a specified period (e.g., 48 hours).
 After the designated time, remove the patch.

» Visually assess the skin for any signs of reaction (e.g., redness, swelling, itching) at specific
time points after patch removal (e.g., 1 hour, 24 hours, and 48 hours).

o For sensitization testing (Repeat Insult Patch Test - RIPT), the application and evaluation
process is repeated on the same site multiple times over several weeks, followed by a final
challenge patch on a new site.

4. Interpretation: The absence of significant skin reactions suggests that the product has a low
potential for causing irritation or sensitization under the test conditions. Reactions are scored
based on a standardized scale.

Protocol 3: Evaluation of Skin Hydration

This protocol describes a non-invasive instrumental method to quantify the moisturizing effect
of a cosmetic formulation containing 1,2-hexanediol.
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1. Objective: To measure the change in skin hydration levels after the application of a cosmetic
product with 1,2-hexanediol.

2. Materials:

¢ Test product formulation.

o Control or placebo formulation.

o Corneometer or other skin hydration measurement device.

» A panel of human volunteers with dry skin (with informed consent).

o Controlled environment room (constant temperature and humidity).

3. Procedure:

o Acclimatize subjects to the controlled environment for at least 30 minutes.
o Define test areas on the subjects’ forearms.

¢ Measure the baseline skin hydration of the test areas.

o Apply a standardized amount of the test product to one area and the control to another.

o At specified time intervals (e.g., 1, 2, 4, and 8 hours after application), measure the skin
hydration of the treated areas.

4. Interpretation: A statistically significant increase in the hydration measurements of the skin
treated with the test product compared to the baseline and the control indicates a moisturizing
effect.
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Caption: Cosmetic Formulation Workflow with 1,2-Hexanediol.
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Caption: Antimicrobial Mechanism of 1,2-Hexanediol.

Conclusion

1,2-Hexanediol is a highly effective and versatile ingredient in modern cosmetic formulations.
Its ability to provide multiple benefits, including moisturization, improved sensory experience,
and enhanced preservation, makes it a valuable tool for cosmetic scientists and formulators.
The provided quantitative data and experimental protocols offer a framework for the effective
and safe utilization of 1,2-hexanediol in the development of innovative and high-performing
cosmetic products. As with any cosmetic ingredient, it is crucial to conduct thorough testing to
ensure the safety and efficacy of the final formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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